Cas no 1156543-91-7 (4-(2-methoxyethyl)benzene-1,2-diol)

• Product Name: 4-(2-methoxyethyl)benzene-1,2-diol
• CAS No: 1156543-91-7
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5052899
• PubChem ID: 44627270
• Update Time: 2025-06-11

4-(2-methoxyethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyethyl)catechol
• 4-(2-methoxyethyl)benzene-1,2-diol

• Inchi： 1S/C9H12O3/c1-12-5-4-7-2-3-8(10)9(11)6-7/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： SQLVYQVJOPEUDJ-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=CC(=C(C=1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: -0.2
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 4-(2-methoxyethyl)benzene-1,2-diol

4-(2-Methoxyethyl)Benzene-1,2-diol (CAS No. 1156543-91-7): A Comprehensive Overview

4-(2-Methoxyethyl)benzene-1,2-diol (CAS No. 1156543-91-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its methoxyethyl substituent and the presence of two hydroxyl groups on the benzene ring, which confer it with distinct chemical and biological properties.

The molecular formula of 4-(2-methoxyethyl)benzene-1,2-diol is C₁₀H₁₄O₃, and its molecular weight is approximately 182.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its application and formulation.

In the realm of medicinal chemistry, 4-(2-methoxyethyl)benzene-1,2-diol has been the subject of extensive research due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its antioxidant properties, which are attributed to the presence of the hydroxyl groups on the benzene ring. These groups can scavenge free radicals and protect cells from oxidative damage, making 4-(2-methoxyethyl)benzene-1,2-diol a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 4-(2-methoxyethyl)benzene-1,2-diol has also shown potential in cancer research. Studies have demonstrated that it can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism behind this activity is not yet fully understood but is believed to involve the modulation of key signaling pathways involved in cell survival and proliferation. This makes 4-(2-methoxyethyl)benzene-1,2-diol a valuable tool for further investigation into cancer therapeutics.

In materials science, 4-(2-methoxyethyl)benzene-1,2-diol has found applications in the development of functional materials with unique properties. For instance, it can be used as a building block for the synthesis of polymers with tunable physical and chemical characteristics. The methoxyethyl substituent provides flexibility and hydrophobicity to the polymer chain, while the hydroxyl groups can be functionalized to introduce additional functionalities such as cross-linking or surface modification. This versatility makes 4-(2-methoxyethyl)benzene-1,2-diol an attractive starting material for the design of advanced materials with applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of 4-(2-methoxyethyl)benzene-1,2-diol has been optimized using various methods, including catalytic hydrogenation and electrophilic substitution reactions. These synthetic routes have been refined to achieve high yields and purity levels, making the compound readily available for both academic research and industrial applications. The choice of synthetic method often depends on the specific requirements of the intended application, such as scale-up considerations or cost-effectiveness.

In terms of safety and handling, 4-(2-methoxyethyl)benzene-1,2-diol should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and disposal. Researchers working with this compound are advised to consult relevant safety data sheets (SDS) for detailed information on potential hazards and appropriate protective measures.

The future prospects for 4-(2-methoxyethyl)benzene-1,2-diol are promising across multiple disciplines. Ongoing research continues to uncover new applications and properties that could further expand its utility. For instance, recent studies have explored its potential as a precursor for the synthesis of more complex molecules with enhanced biological activities or improved material properties. Additionally, efforts are underway to develop more efficient synthetic methods that could reduce production costs and environmental impact.

In conclusion, 4-(2-methoxyethyl)benzene-1,2-diol (CAS No. 1156543-91-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure endows it with valuable properties that make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new opportunities will emerge for the utilization of this intriguing compound.